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Cat. No.: B119039

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromoindole is a halogenated derivative of indole that serves as a crucial building block in
organic synthesis and medicinal chemistry.[1] Its structure, featuring an indole ring substituted
with a bromine atom at the 5-position, enhances its reactivity and makes it a valuable precursor
for a wide range of complex organic molecules.[1] This technical guide provides a
comprehensive overview of the physicochemical properties, spectral data, and key
experimental protocols related to 5-Bromoindole. It is intended to be a valuable resource for
researchers and professionals in drug development and chemical research, offering detailed
information for its application in the synthesis of bioactive compounds, including anti-
inflammatory, antimicrobial, and anti-tumor agents.[1]

Physicochemical Properties

5-Bromoindole is typically a white to light brown crystalline powder or chunks.[2][3][4] It is
known for its chemical stability and is soluble in organic solvents such as ethanol, ether, and
chloroform.[1] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source
Molecular Formula CsHeBrN [21[31[5]
Molecular Weight 196.04 g/mol [2][3]
Melting Point 87.0-94.0°C [2][3][5][6]
Boiling Point 228.5 °C (rough estimate) [2][3]
Density 1.5466 (rough estimate) [2][3]
White to gray to brown powder
Appearance [21[4][5]
to crystal
Soluble in ethanol, ether,
Solubility chloroform; 126 mg/L in water [1112][3]
(calculated)
pKa 16.04 £ 0.30 (Predicted) [2][3][4]
Flash Point 1455 °C [2]

Storage Conditions

Keep in a dark place, under an
inert atmosphere. Store in a
freezer at -20°C.[2][3][7]

Spectral Data

The spectral characteristics of 5-Bromoindole are essential for its identification and
characterization.
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Spectral Data Type

Key Features

Source

1H NMR

AH NMR spectrum is
available for 5-Bromoindole.[8]
In CDCls, aromatic protons
appear as a multiplet between
6.44-7.73 ppm, and the NH
proton appears as a singlet at
8.08 ppm.[9]

[8]1°]

An IR spectrum is available.
[10] Key peaks observed in
KBr are at 3414, 1450, 1412,
1315, 1091, 798, 763, and 503

cm~1.[9]

[110]

UV-Vis

In methanol, UV absorption
maxima are observed at 279,
287, and 296 nm, with log €
values of 3.70, 3.69, and 3.53,
respectively.[4][11]

[4111]

Experimental Protocols
Synthesis of 5-Bromoindole

A common method for the synthesis of 5-Bromoindole involves a multi-step process starting

from indole.[9][12]

Step 1: Preparation of Sodium Indoline-2-Sulfonate

Stir the mixture overnight.

Dissolve 50g of indole in 100 ml of ethanol.

Add this solution to a solution of 100g of sodium bisulfite in 300 ml of water.

Collect the resulting light tan solid by vacuum filtration, wash with ether, and dry.[9]
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Step 2: Preparation of Sodium 1-Acetyl Indoline-2-Sulfonate

Suspend 30g of sodium bisulfite in 300 ml of acetic anhydride.
Add 30g of the sodium indoline-2-sulfonate from the previous step.
Stir the suspension at 70°C for 1 hour.

Add another 100 ml of acetic anhydride to facilitate stirring as a voluminous white solid
forms.

Increase the temperature to 90°C for 2 hours.

Cool the suspension to room temperature, filter, and wash with acetic anhydride and then
ether. The crude solid is used directly in the next step.[9]

Step 3: Synthesis of 5-Bromoindole

Dissolve all the acylated material from the previous step in 150 ml of water at 0-5°C.
Add 40g of Bromine dropwise with stirring, maintaining the temperature below 5°C.
Stir the solution at 0-5°C for 1 hour, then allow it to warm to room temperature.

Add a solution of approximately 10g of sodium bisulfite in 30 ml of water to remove excess
bromine.

Neutralize the solution to pH 7 using 40% NaOH, keeping the temperature below 30°C.

Stir the solution overnight (approximately 12 hours) at 50°C, during which a light tan
precipitate will form.

Make the solution basic with 40% NaOH and stir for an additional 3 hours at 50°C.

Collect the precipitate by vacuum filtration, wash thoroughly with water, and air dry.[9]
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Synthesis Workflow for 5-Bromoindole
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A simplified workflow for the synthesis of 5-Bromoindole.
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Purification

Purification of 5-Bromoindole can be achieved by steam distillation from a faintly alkaline
solution.[4][11] The aqueous distillate is cooled, and the solid is collected and dried in a
vacuum desiccator over P20s.[4][11] Further recrystallization can be performed from aqueous
ethanol (35%) or a mixture of petroleum ether and diethyl ether.[4][11]

Applications in Research and Drug Development

5-Bromoindole is a versatile intermediate in medicinal chemistry.[1] It is a key starting material
for the synthesis of various bioactive compounds and pharmaceutical agents.[1][11] Its
derivatives have shown potential anticancer activity, and it is used to synthesize GSK-3
inhibitors and other molecules with therapeutic potential.[13][14]

Applications of 5-Bromoindole
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Key application areas of 5-Bromoindole in science and industry.

The indole scaffold is a privileged structure in drug discovery, and the bromine atom at the 5-
position provides a handle for further chemical modifications, such as cross-coupling reactions,
to build molecular complexity. This makes 5-Bromoindole a valuable precursor for creating
libraries of compounds for high-throughput screening in drug discovery programs.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b119039?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-bromoindole-dic16167.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4164351_EN.htm
https://www.guidechem.com/encyclopedia/5-bromoindole-dic16167.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4164351_EN.htm
https://www.guidechem.com/encyclopedia/5-bromoindole-dic16167.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4164351_EN.htm
https://www.benchchem.com/product/b119039?utm_src=pdf-body
https://www.chemicalbull.com/products/5-bromoindole
https://www.chemicalbull.com/products/5-bromoindole
https://m.chemicalbook.com/ProductChemicalPropertiesCB4164351_EN.htm
https://www.medchemexpress.com/5-bromoindole.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164351.htm
https://www.benchchem.com/product/b119039?utm_src=pdf-body-img
https://www.benchchem.com/product/b119039?utm_src=pdf-body
https://www.benchchem.com/product/b119039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

5-Bromoindole is considered an irritant.[2] Exposure may cause irritation to the skin, eyes,
and respiratory system.[15] It is recommended to handle this compound with appropriate
personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-
ventilated area or under a fume hood.[15][16] In case of contact with eyes, rinse immediately
with plenty of water and seek medical advice.[2] If on skin, wash with plenty of water.

Conclusion

5-Bromoindole is a chemical compound with significant utility in the fields of pharmaceutical
synthesis and materials science. Its well-defined physicochemical properties and reactivity
make it an important intermediate for the development of new therapeutic agents and
functional materials. This guide provides essential technical information to support its safe and
effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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